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Compound of Interest

Compound Name: Hafnium(IV) n-butoxide

Cat. No.: B8232425 Get Quote

An In-depth Technical Guide to the Safe Handling of Hafnium(IV) n-butoxide

An Introduction for the Modern Researcher
Hafnium(IV) n-butoxide (Hf(OBu)₄) is a metal-organic precursor indispensable in advanced

materials science, particularly in the fabrication of hafnium oxide (HfO₂) thin films for next-

generation semiconductor devices and high-k dielectric applications.[1][2] Its utility stems from

its ability to undergo controlled hydrolysis and thermal decomposition to yield high-purity metal

oxides. However, the very reactivity that makes it a valuable precursor also renders it a

significant laboratory hazard.

This guide moves beyond a simple recitation of safety data sheet (SDS) points. As a senior

application scientist, the goal is to provide a framework of understanding—the causality behind

the precautions. For professionals in research and drug development, where novel applications

of such materials are constantly explored, a deep, mechanistic understanding of handling

protocols is not just a matter of compliance, but a cornerstone of experimental success and

personal safety. This document provides the foundational knowledge to handle Hafnium(IV) n-
butoxide with the confidence that comes from competence.

Section 1: The Core Chemical Profile and Hazard
Analysis
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Hafnium(IV) n-butoxide is a highly reactive, air- and moisture-sensitive liquid.[3] Its hazardous

nature is rooted in two primary characteristics: its flammability and its violent reactivity with

protic sources, most notably water. Understanding these characteristics is critical to mitigating

risk.

Reactivity Profile: The Hydrolysis Cascade
The central hazard of any metal alkoxide is its reaction with water. Hafnium(IV) n-butoxide
decomposes, often vigorously, upon contact with atmospheric moisture.[3] This is not merely a

degradation of the product; it is a highly exothermic reaction that produces flammable n-butanol

and hafnium oxide fumes.[3]

The causality is clear: exposing the material to air introduces a reactant (water) that initiates an

uncontrolled, heat-releasing reaction, which can then ignite the flammable n-butanol byproduct

or the compound itself. This necessitates the use of inert atmosphere techniques for all

handling and storage.[4]
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Caption: Hydrolysis reaction of Hafnium(IV) n-butoxide.

Quantitative Data Summary
For quick reference, the key physical, chemical, and safety properties are summarized below.

Data is aggregated from multiple authoritative sources for comprehensive validation.

Table 1: Physical and Chemical Properties of Hafnium(IV) n-butoxide
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Property Value Source(s)

CAS Number 22411-22-9 [3][5]

Molecular Formula C₁₆H₃₆HfO₄ [3][6]

Molecular Weight 470.94 g/mol [5][6]

Appearance
Colorless to straw-colored

liquid
[3][5]

Boiling Point 280 - 285 °C @ 0.01 mm Hg [3]

Flash Point ~35 °C (95 °F) [5][7]

Density ~1.23 - 1.32 g/mL at 25 °C [1]

| Reactivity | Reacts slowly with moisture/water |[1][3] |

Table 2: GHS Hazard Identification
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Category Information Source(s)

Pictograms

GHS02 (Flame), GHS07
(Exclamation Mark),
GHS08 (Health Hazard)

[3][8]

Signal Word Danger [3]

Hazard Statements

H225/H226: Highly flammable

liquid and vapor. H315:

Causes skin irritation. H317:

May cause an allergic skin

reaction. H318/H319: Causes

serious eye damage/irritation.

H336: May cause drowsiness

or dizziness. H361: Suspected

of damaging fertility or the

unborn child. H373: May cause

damage to organs through

prolonged or repeated

exposure.

[3][8]

| Precautionary | P210: Keep away from heat, sparks, open flames. P233: Keep container

tightly closed. P260: Do not breathe vapors. P280: Wear protective gloves/clothing/eye

protection. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing. |[3][8] |

Section 2: Engineering Controls and Personal
Protective Equipment (PPE)
The hierarchy of controls dictates that engineering solutions are the first line of defense,

supplemented by robust PPE. The choice of controls is a direct consequence of the hazards

identified in Section 1.

Engineering Controls: Mandating an Inert Environment
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Due to its air and moisture sensitivity, all manipulations of Hafnium(IV) n-butoxide must be

performed under an inert atmosphere.

Glovebox: This is the preferred method for handling and aliquoting the reagent. A glovebox

provides a rigorously controlled nitrogen or argon atmosphere, physically separating the

operator and the chemical from reactive air.[9]

Schlenk Line/Fume Hood: For transfers or reactions, a well-maintained Schlenk line in a

certified chemical fume hood is essential.[10] The fume hood contains any vapors released,

while the Schlenk line provides the necessary vacuum and inert gas manifold to handle the

air-sensitive liquid.[4][10] All glassware must be rigorously dried (e.g., oven-dried at >120°C

overnight) and cooled under vacuum or a positive pressure of inert gas before use.[4]

Personal Protective Equipment (PPE): A Self-Validating
System
Your PPE is your last line of defense. Each component is chosen to counter a specific hazard

presented by Hafnium(IV) n-butoxide.

Eye Protection: Chemical splash goggles are mandatory.[3][11] Standard safety glasses do

not provide a sufficient seal against splashes or vapors. A face shield must be worn over the

goggles whenever there is a significant risk of splashing or exothermic reaction.[12]

Hand Protection: Use neoprene or nitrile rubber gloves.[3][11] It is crucial to understand that

disposable nitrile gloves offer limited protection against direct contact and can themselves

ignite.[12] For larger quantities or situations with higher splash potential, consider wearing a

fire-retardant glove (e.g., Nomex®) over a chemically resistant inner glove.[12] Always

double-check glove compatibility with n-butanol, a potential solvent and byproduct.

Body Protection: A flame-resistant lab coat is required.[12] Standard cotton or polyester lab

coats are flammable and can exacerbate injuries in the event of a fire. Ensure the lab coat is

fully buttoned.

Footwear: Fully enclosed, chemical-resistant shoes are mandatory.[13]
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Section 3: Standard Operating Procedures: From
Receipt to Disposal
A disciplined, systematic approach is essential for handling this reagent. The following workflow

provides a framework for safe manipulation.

1. Pre-Operation Briefing
(Review SDS and SOP)

2. Prepare Workspace
(Fume Hood / Glovebox Setup)

3. Don Full PPE
(Flame-retardant coat, goggles, gloves)

4. Inert Atmosphere Transfer
(Use dry, purged equipment)

5. Post-Transfer Quenching
(Carefully neutralize residual material)

6. Waste Segregation & Disposal
(Follow institutional guidelines)

7. Clean & Doff PPE

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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